2-(2,5-Dichlorothiophen-3-yl)ethanimidamide;hydrochloride

• IUPAC Name: 2-(2,5-dichlorothiophen-3-yl)ethanimidamide;hydrochloride
• InChI: InChI=1S/C6H6Cl2N2S.ClH/c7-4-1-3(2-5(9)10)6(8)11-4;/h1H,2H2,(H3,9,10);1H
• InChI Key: IFXYYBYKKGWZCI-UHFFFAOYSA-N
• Canonical SMILES: C1=C(SC(=C1CC(=N)N)Cl)Cl.Cl
• Molecular Formula: C6H7Cl3N2S
• Molecular Weight: 245.6 g/mol

Description

“2-(2,5-Dichlorothiophen-3-yl)ethanimidamide;hydrochloride” is a chemical compound with the CAS Number: 2503204-20-2. It has a molecular weight of 245.56. The IUPAC name for this compound is 2-(2,5-dichlorothiophen-3-yl)ethene-1,1-diamine hydrochloride.

Synthesis Analysis

The synthesis of related compounds has been reported in the literature. For instance, 2-(3-(2,5-dichlorothiophen-3-yl)-5-aryl-4,5-dihydro-1H-pyrazol-1-yl)-4-phenylthiazoles were synthesized in 46–89% yields by the reflux of carbothioamides with 2-bromoacetophenone.

Molecular Structure Analysis

The InChI code for this compound is 1S/C6H6Cl2N2S.ClH/c7-4-1-3(2-5(9)10)6(8)11-4;/h1-2H,9-10H2;1H. This code provides a unique representation of the molecular structure.

Scientific Research Applications

Antimicrobial and Antioxidant Agents

• A study synthesized novel indolyl benzo[b][1,4]diazepins bearing a 2,5-dichlorothiophene moiety. These compounds showed promising results as antimicrobial and antioxidant agents (Biradar & Somappa, 2016).

Protective Effects in Astrocytes

• Research on T-588, a cognitive enhancer, revealed its protective effect against sodium nitroprusside-induced mitochondrial dysfunction in cultured rat astrocytes (Phuagphong et al., 2004).

Structural and Spectroscopic Analysis

• Several papers have focused on the synthesis and structural analysis of compounds containing 2,5-dichlorothiophene, highlighting their complex molecular structures and potential for diverse applications. For instance, studies have analyzed compounds like 6-(2,5-Dichlorothiophen-3-yl)-3,4-dihydro-4-(4-methoxyphenyl)pyrimidine-2(1H)-thione (Al‐Refai et al., 2014) and 6-(2,5-Dichlorothiophen-3-yl)-2-methoxy-4-(4-methoxyphenyl)pyridine-3-carbonitrile (Al‐Refai et al., 2016).

QSAR-Analysis for Antioxidant Activity

• A study conducted QSAR-analysis on derivatives of 1-[2-(R-phenylimino)-4-methyl-3-(3-[morpholine-4-yl]propyl)-2,3-dihydro-1,3-thiazol-5-yl]ethane-1-one for potential antioxidant activity (Drapak et al., 2019).

Quantum Computation and Molecular Docking Investigation

• Research involving (E)-1-(2,5-dichlorothiophen-3-yl)-3-(thiophen-2-yl)-2-propen-1-one focused on its quantum computation, electronic structure, and molecular docking, indicating its potential in various applications (SangeethaMargreat et al., 2021).

Electrochromic Properties

• Studies on new derivatives of 2,5-di(thiophen-2-yl)furan-3-carbonitrile and their electrochromic properties have been conducted, suggesting applications in electronic devices (Abaci et al., 2016).

Effects on Learning and Memory

• Research on 2-(dialkylamino)ethyl 2-((thiophen-3-yl)methoxy) acetate(hydrochloride) evaluated its effects on learning and memory facilitation in mice (Jiang Jing-ai, 2006).

Safety and Hazards

The compound has been classified with the GHS07 pictogram and has the signal word “Warning”. Hazard statements include H302, H315, H319, H335. These indicate that the compound may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation.